Cas no 1339319-57-1 (3-(2,4,6-trimethylphenyl)methylpyrrolidin-3-ol)

3-(2,4,6-Trimethylphenyl)methylpyrrolidin-3-ol is a pyrrolidine derivative featuring a substituted phenyl group, which enhances its steric and electronic properties. The compound’s structural motif, combining a hydroxyl group at the 3-position of the pyrrolidine ring with a 2,4,6-trimethylbenzyl substituent, offers potential utility in medicinal chemistry and asymmetric synthesis. The trimethylphenyl group contributes to increased lipophilicity and steric hindrance, which may improve selectivity in binding interactions. The hydroxyl functionality provides a handle for further derivatization, making it a versatile intermediate for the development of pharmacologically active compounds or chiral ligands. Its well-defined stereochemistry and modular structure make it valuable for research applications requiring precise molecular design.
3-(2,4,6-trimethylphenyl)methylpyrrolidin-3-ol structure
1339319-57-1 structure
Product Name:3-(2,4,6-trimethylphenyl)methylpyrrolidin-3-ol
CAS No:1339319-57-1
MF:C14H21NO
MW:219.322643995285
CID:5901571
PubChem ID:63588302
Update Time:2025-05-19

3-(2,4,6-trimethylphenyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(2,4,6-trimethylphenyl)methylpyrrolidin-3-ol
    • EN300-1835046
    • 1339319-57-1
    • AKOS012897747
    • 3-[(2,4,6-trimethylphenyl)methyl]pyrrolidin-3-ol
    • Inchi: 1S/C14H21NO/c1-10-6-11(2)13(12(3)7-10)8-14(16)4-5-15-9-14/h6-7,15-16H,4-5,8-9H2,1-3H3
    • InChI Key: ALBCWXXJKIYPPB-UHFFFAOYSA-N
    • SMILES: OC1(CC2C(C)=CC(C)=CC=2C)CNCC1

Computed Properties

  • Exact Mass: 219.162314293g/mol
  • Monoisotopic Mass: 219.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 32.3Ų

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Additional information on 3-(2,4,6-trimethylphenyl)methylpyrrolidin-3-ol

Comprehensive Guide to 3-(2,4,6-trimethylphenyl)methylpyrrolidin-3-ol (CAS No. 1339319-57-1): Properties, Applications, and Market Insights

3-(2,4,6-trimethylphenyl)methylpyrrolidin-3-ol (CAS No. 1339319-57-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, featuring a pyrrolidin-3-ol core substituted with a 2,4,6-trimethylphenyl group, exhibits versatile reactivity, making it valuable for drug discovery and material science applications. Researchers and industry professionals frequently search for "3-(2,4,6-trimethylphenyl)methylpyrrolidin-3-ol uses" or "CAS 1339319-57-1 suppliers," reflecting its growing relevance in synthetic chemistry.

The molecular formula of 3-(2,4,6-trimethylphenyl)methylpyrrolidin-3-ol is C14H21NO, with a molecular weight of 219.33 g/mol. Its structure combines a pyrrolidine ring with a hydroxyl group at the 3-position, enhancing its potential as a building block for chiral intermediates. The trimethylphenyl moiety contributes to its lipophilicity, a critical factor in drug design for improved bioavailability. Recent trends in "AI-driven drug discovery" and "green chemistry alternatives" have further spotlighted this compound, as it aligns with the demand for sustainable and efficient synthetic routes.

In pharmaceutical applications, 3-(2,4,6-trimethylphenyl)methylpyrrolidin-3-ol serves as a precursor for neurologically active compounds, particularly those targeting G-protein-coupled receptors (GPCRs). Its structural flexibility allows modifications to optimize binding affinity and selectivity, addressing queries like "how to synthesize 3-(2,4,6-trimethylphenyl)methylpyrrolidin-3-ol derivatives." Additionally, its stability under physiological conditions makes it suitable for prodrug development, a hot topic in "precision medicine" research.

The compound's synthetic utility extends to catalysis and ligand design, where its steric hindrance from the trimethylphenyl group can influence reaction outcomes. Laboratories exploring "asymmetric synthesis" often leverage such scaffolds to achieve enantioselective transformations. Market reports indicate rising demand for 1339319-57-1, driven by its role in high-value agrochemicals and functional materials. Suppliers emphasizing "high-purity CAS 1339319-57-1" cater to stringent industry standards, particularly in GMP-compliant production.

From an environmental perspective, 3-(2,4,6-trimethylphenyl)methylpyrrolidin-3-ol is scrutinized for its biodegradability and eco-toxicity, aligning with global "green chemistry" initiatives. Analytical techniques like HPLC and NMR are essential for quality control, addressing common search terms such as "how to analyze 1339319-57-1 purity." Regulatory compliance, including REACH and FDA guidelines, ensures its safe handling and commercialization.

In conclusion, 3-(2,4,6-trimethylphenyl)methylpyrrolidin-3-ol (CAS No. 1339319-57-1) represents a multifaceted tool for modern chemistry, bridging gaps between academic research and industrial innovation. Its applications in pharmaceuticals, catalysis, and sustainable chemistry underscore its importance, while SEO-optimized queries like "buy 3-(2,4,6-trimethylphenyl)methylpyrrolidin-3-ol online" reflect its commercial viability. As science advances, this compound will likely remain pivotal in addressing complex synthetic challenges.

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